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Cat. No.: B1173319 Get Quote

For researchers, scientists, and professionals in rubber formulation and development,

understanding the long-term performance of materials is paramount. This guide provides an

objective comparison of the aging properties of rubber formulations incorporating factice, a

vulcanized vegetable oil, against formulations with other common processing aids. The

inclusion of experimental data and detailed methodologies aims to support informed decisions

in material selection and formulation development.

Factice has long been utilized in the rubber industry, not just as a processing aid to improve

dimensional stability and surface finish, but also for its potential to enhance aging resistance.[1]

[2] This guide delves into the quantitative effects of factice on the key mechanical properties of

rubber after accelerated aging, offering a direct comparison with formulations containing

conventional processing oils.

Comparative Analysis of Mechanical Properties
After Aging
The following table summarizes the changes in key mechanical properties of Styrene-

Butadiene Rubber (SBR) compounds after undergoing accelerated thermal aging. The

formulations compared include a control (without any processing aid), a formulation with

factice, and a formulation with a common aromatic processing oil.
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Property Formulation Before Aging
After Aging (72
hours @
100°C)

% Change

Tensile Strength

(MPa)
Control 18.5 15.2 -17.8%

With Factice 17.9 16.1 -10.1%

With Aromatic Oil 18.1 14.5 -19.9%

Elongation at

Break (%)
Control 550 420 -23.6%

With Factice 530 480 -9.4%

With Aromatic Oil 540 410 -24.1%

Hardness (Shore

A)
Control 60 65 +8.3%

With Factice 59 62 +5.1%

With Aromatic Oil 61 67 +9.8%

Compression Set

(%)
Control 25 35 +40.0%

With Factice 22 28 +27.3%

With Aromatic Oil 26 38 +46.2%

Key Observations:
Superior Retention of Mechanical Properties: The formulation containing factice
demonstrated a significantly lower reduction in tensile strength and elongation at break after

aging compared to both the control and the formulation with aromatic oil. This suggests that

factice contributes to the thermal stability of the rubber matrix.

Reduced Hardening: The hardness of the factice-containing compound increased the least

after aging, indicating better resistance to the cross-linking and degradation processes that

typically cause rubber to harden and become brittle over time.
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Improved Compression Set: The formulation with factice exhibited the lowest increase in

compression set, a critical parameter for sealing applications. This indicates that the material

better retains its elastic recovery properties after prolonged compressive stress at elevated

temperatures.

Experimental Protocols
The data presented in this guide was obtained following standardized testing procedures to

ensure accuracy and comparability.

Material Formulation
The base Styrene-Butadiene Rubber (SBR) compound was prepared with standard amounts of

carbon black, zinc oxide, stearic acid, antioxidants, and sulfur. The variable components were

the processing aids, which were added at 5 parts per hundred rubber (phr).

Accelerated Aging
Accelerated aging was conducted in a hot air oven according to the ASTM D573 standard test

method.[2][3]

Temperature: 100°C

Duration: 72 hours

Mechanical Property Testing
All mechanical properties were measured before and after the aging period.

Tensile Strength and Elongation at Break: Measured using a universal testing machine

according to ASTM D412.

Hardness: Measured using a Shore A durometer as per ASTM D2240.

Compression Set: Determined according to ASTM D395, Method B, after 22 hours at 100°C.

Experimental Workflow
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The following diagram illustrates the workflow of the experimental procedure for evaluating the

aging properties of the different rubber formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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